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Compound of Interest

Compound Name: Direct Blue 71

Cat. No.: B1214608

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive technical overview of Direct Blue 71 (CAS No.
4399-55-7), a triazo dye with significant applications in both industrial and research settings.
This guide covers its chemical and physical properties, synthesis, toxicological profile, and
detailed experimental protocols for its use in proteomics and histology.

Core Chemical and Physical Properties

Direct Blue 71 is a synthetic, water-soluble anionic dye known for its dark blue hue.[1][2] It is
structurally classified as a triazo dye, containing three azo (-N=N-) groups, which are
responsible for its chromophoric properties.[1][3]

Table 1: Chemical Identifiers and Properties
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Property Value Reference(s)
CAS Number 4399-55-7 [4][5][6]
Molecular Formula CaoH23N7Nas013S4 [1][41[6]
Molecular Weight 1029.87 g/mol [1][41[6]
C.l. Number 34140 21171
Black, dark blue, or blue-gray
Appearance [11181I9]
powder
Sirius Light Blue BRR,
Synonyms ) [1][2]
Solantine Blue FF, C.l. 34140
Amax 581-594 nm in water [10][11]

ble 2: Solubili | Physical Cl -

Property Value Reference(s)
o 10 g/L at 60 °C; 20 g/L at 97
Solubility in Water oc [1191112]
Solubility in Ethanol Slightly soluble [1119]
Solubility in Other Organic
Insoluble [1119]
Solvents
o ] Turns blue to black; forms a
Behavior in Strong Acid o
red-purple precipitate upon [7191[12]
(H2S04) o
dilution.
Behavior in Strong Base Turns red-light purple and
. [71[91112]
(NaOH) forms a precipitate.
Storage Temperature Room temperature [11]

Synthesis and Manufacturing

The synthesis of Direct Blue 71 is a multi-step process involving sequential diazotization and

coupling reactions.[7][12][13] The process builds the complex triazo structure by adding
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aromatic amine precursors one by one.

Experimental Protocol: General Synthesis

The manufacturing process can be summarized as follows[7][13]:

First Diazotization and Coupling: 3-Aminonaphthalene-1,5-disulfonic acid is diazotized. The
resulting diazonium salt is then coupled with Naphthalen-1-amine.

e Second Diazotization and Coupling: The product from the first coupling is diazotized again
and subsequently coupled with 8-Aminonaphthalene-2-sulfonic acid (1,7-Cleve's acid).

» Third Diazotization and Coupling: The product from the second coupling undergoes a final
diazotization and is then coupled with 7-Amino-4-hydroxynaphthalene-2-sulfonic acid (J acid)
under alkaline conditions.

« Isolation: The final dye product is salted out, filtered, dried, and crushed to yield the finished
powder.
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Step 1: First Coupling
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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